Cas no 96427-06-4 (2-Propenoic acid, 3-(2-furanyl)-, dodecyl ester)

96427-06-4 structure
Product name:2-Propenoic acid, 3-(2-furanyl)-, dodecyl ester
2-Propenoic acid, 3-(2-furanyl)-, dodecyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 3-(2-furanyl)-, dodecyl ester
- dodecyl 3-(furan-2-yl)prop-2-enoate
- DTXSID90760040
- 96427-06-4
-
- Inchi: InChI=1S/C19H30O3/c1-2-3-4-5-6-7-8-9-10-11-16-22-19(20)15-14-18-13-12-17-21-18/h12-15,17H,2-11,16H2,1H3
- InChI Key: XAGNIQZFZQFXTE-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCOC(=O)C=CC1=CC=CO1
Computed Properties
- Exact Mass: 306.21949481g/mol
- Monoisotopic Mass: 306.21949481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 14
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 39.4Ų
- XLogP3: 6.9
2-Propenoic acid, 3-(2-furanyl)-, dodecyl ester Related Literature
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Zhuang Miao,Wenli Hou,Meiling Liu,Youyu Zhang,Shouzhuo Yao New J. Chem., 2018,42, 1446-1456
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E. Wandersman,N. Quennouz,M. Fermigier,A. Lindner,O. du Roure Soft Matter, 2010,6, 5715-5719
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Aaron R. Funk,Efram Goldberg,Eddie L. Chang,Scott A. Trammell,D. Andrew Knight Dalton Trans., 2013,42, 15617-15624
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Mohsen Khaledian,Razali Ismail,Elnaz Akbari RSC Adv., 2016,6, 38753-38760
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